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Compound of Interest

Compound Name: 2-Ethylbenzonitrile

Cat. No.: B1295046 Get Quote

An In-depth Technical Guide to 2-Ethylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethylbenzonitrile (CAS No.

34136-59-9), a versatile aromatic nitrile used in a variety of chemical syntheses. This document

details its chemical and physical properties, safety information, and provides detailed

experimental protocols for its synthesis and purification. Furthermore, it explores its

applications in organic synthesis, particularly in the preparation of valuable chemical

intermediates.

Chemical and Physical Properties
2-Ethylbenzonitrile, also known as o-ethylbenzonitrile, is a colorless to pale yellow liquid. Its

properties make it a useful building block in the synthesis of pharmaceuticals and other

specialty chemicals.[1] A summary of its key physical and chemical properties is presented in

the table below.
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Property Value Reference(s)

CAS Number 34136-59-9 [1][2]

Molecular Formula C₉H₉N [1][2][3]

Molecular Weight 131.17 g/mol [2][3][4]

Boiling Point 94-95 °C at 12 mmHg

Density 0.974 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.523

Solubility

Good solubility in common

organic solvents such as

ethanol, methanol, and

acetone. Limited solubility in

water.

Safety and Hazard Information
2-Ethylbenzonitrile is classified as harmful and an irritant. Appropriate safety precautions

should be taken when handling this chemical.

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Irritation H319: Causes serious eye irritation

Acute Toxicity, Inhalation H332: Harmful if inhaled

Experimental Protocols
Synthesis of 2-Ethylbenzonitrile via Sandmeyer
Reaction

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/pdf/improving_reaction_yield_for_nitrile_synthesis.pdf
https://www.benchchem.com/pdf/The_Kolbe_Nitrile_Synthesis_Application_Notes_for_the_Preparation_of_Aromatic_Nitriles.pdf
https://www.benchchem.com/pdf/improving_reaction_yield_for_nitrile_synthesis.pdf
https://www.benchchem.com/pdf/The_Kolbe_Nitrile_Synthesis_Application_Notes_for_the_Preparation_of_Aromatic_Nitriles.pdf
https://www.organic-chemistry.org/namedreactions/sandmeyer-reaction.shtm
https://www.benchchem.com/pdf/The_Kolbe_Nitrile_Synthesis_Application_Notes_for_the_Preparation_of_Aromatic_Nitriles.pdf
https://www.organic-chemistry.org/namedreactions/sandmeyer-reaction.shtm
https://www.benchchem.com/pdf/purification_methods_for_removing_impurities_from_nitriles.pdf
https://www.benchchem.com/product/b1295046?utm_src=pdf-body
https://www.benchchem.com/product/b1295046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Sandmeyer reaction is a versatile method for the synthesis of aryl nitriles from aryl amines.

This protocol outlines the conversion of 2-ethylaniline to 2-ethylbenzonitrile.

Reaction Scheme:

2-Ethylaniline Diazonium SaltNaNO₂, HCl, 0-5 °C 2-EthylbenzonitrileCuCN, KCN

Preparation

Distillation

Crude Product

Wash with dilute NaHCO₃

and then water

Dry over anhydrous MgSO₄

Distill under reduced pressure
(collect fraction at 94-95 °C/12 mmHg)

Pure 2-Ethylbenzonitrile

2-Ethylbenzonitrile Intermediate AmineReduction (e.g., LiAlH₄) Quaternary Ammonium SaltExhaustive Methylation (CH₃I) 2-EthylstyreneHofmann Elimination (Ag₂O, heat)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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